3-Benzyloxycarbonylamino-hexahydro-pyrano[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S,3aR,7aR)-3-(phenylmethoxycarbonylamino)-3,3a,5,6,7,7a-hexahydro-2H-pyrano[3,2-b]pyrrole-1-carboxylate
• InChI: InChI=1S/C20H28N2O5/c1-20(2,3)27-19(24)22-12-15(17-16(22)10-7-11-25-17)21-18(23)26-13-14-8-5-4-6-9-14/h4-6,8-9,15-17H,7,10-13H2,1-3H3,(H,21,23)/t15-,16+,17+/m0/s1
• InChI Key: AEUXCDMHVQBTCJ-GVDBMIGSSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2C1CCCO2)NC(=O)OCC3=CC=CC=C3
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@@H]2[C@H]1CCCO2)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H28N2O5
• Molecular Weight: 376.4 g/mol

Description

The compound “3-Benzyloxycarbonylamino-hexahydro-pyrano[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester” is a complex organic molecule. It contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The presence of the benzyloxycarbonylamino group suggests that it might be used in pharmaceutical testing.

Scientific Research Applications

Rearrangement in Peptide Coupling

The study by Mahmoud et al. (2005) discusses the rearrangement of active ester intermediates during peptide coupling, specifically focusing on compounds that are structurally related to the one you're interested in. Such rearrangements can significantly impact the efficiency and outcome of peptide bond formation, which is a crucial process in the synthesis of peptides and proteins. This research provides insights into optimizing conditions for peptide synthesis, which is essential for developing pharmaceuticals and studying protein function (Mahmoud et al., 2005).

Alkoxycarbonylation of Alkenes

The work by Dong et al. (2017) on highly active and efficient catalysts for alkoxycarbonylation of alkenes highlights the importance of such reactions in the synthesis of esters from alkenes. Alkoxycarbonylation is a key process in the production of various esters, which are valuable in different industries, including pharmaceuticals. Although not directly related to the exact compound mentioned, this research underscores the broader relevance of carbonylation reactions in chemical synthesis (Dong et al., 2017).

Photocleavable Protecting Groups

Soares et al. (2015) investigated a new benzocoumarin bearing an amino group as a photocleavable protecting group for carboxylic acids. This study is pertinent as it explores the utility of photocleavable protecting groups in the controlled release of carboxylic acids, a concept that could be applied in drug delivery systems. Understanding the photolability of such compounds can aid in designing more efficient drug delivery mechanisms (Soares et al., 2015).

Synthesis and Tautomerism

Research by Momose et al. (1979) on the synthesis and tautomerism of N-Alkyl-3-hydroxypyrroles provides valuable information on the chemical behavior of pyrrole derivatives, which could be relevant for understanding the properties and reactivity of the compound . Tautomerism can affect the biological activity and solubility of compounds, making this research relevant for the design of bioactive molecules (Momose et al., 1979).